Cas no 198481-32-2 (Bazedoxifene)

Bazedoxifene structure
Bazedoxifene structure
Product Name:Bazedoxifene
CAS No:198481-32-2
MF:C30H34N2O3
MW:470.602568149567
MDL:MFCD05148441
CID:878107
PubChem ID:154257
Update Time:2025-04-19

Bazedoxifene Chemical and Physical Properties

Names and Identifiers

    • 1-[[4-[2-(azepan-1-yl)ethoxy]phenyl]methyl]-2-(4-hydroxyphenyl)-3-methyl-indol-5-ol
    • 1-[4-(2-azepan-1-yl-ethoxy)-benzyl]-2-(4-hydroxy-phenyl)-3-methyl-1H-indol-5-ol
    • BAZEDOXIFEN
    • Bazedoxifene
    • [14C]-Bazedoxifene
    • 1-(4-(2-(azepan-1-yl)ethoxy)benzyl)-2-(4-hydroxyphenyl)-3-methyl-1H-indol-5-ol
    • 1-{4-[2-(azepan-1-yl)ethoxy]benzyl}-2-(4-hydroxyphenyl)-3-methyl-1H-indol-5-ol
    • AC1L4BYF
    • Bazedoxifene [INN]
    • Bazedoxifeno
    • SureCN41935
    • TSE-424
    • UNII-Q16TT9C5BK
    • 1-[[4-[2-(Hexahydro-1H-azepin-1-yl)ethoxy]phenyl]methyl]-2-(4-hydroxyphenyl)-3-methyl-1H-indol-5-ol
    • Bazedoxifeno [inn-spanish]
    • 1-((4-(2-Hexahydro-1H-azepin-1-yl)ethoxy)phenyl)methyl)-2-(4-hydroxyphenyl)-3-methyl-1H-indol-5-ol
    • 1H-Indol-5-ol, 1-((4-(2-(hexahydro-1H-azepin-1-yl)ethoxy)phenyl)methyl)-2-(4-hydroxyphenyl)-3-methyl-
    • Bazedoxifene free base
    • 1-({4-[2-(azepan-1-yl)ethoxy]phenyl}methyl)-2-(4-hydroxyphenyl)-3-methyl-1H-indol-5-ol
    • GTPL7355
    • CHEBI:135947
    • AB01566901_01
    • BAZEDOXIFENE [VANDF]
    • Viviant (TN)
    • 1-((4-(2-(azepan-1-yl)ethoxy)phenyl)methyl)-2-(4-hydroxyphenyl)-3-methyl-1H-indol-5-ol
    • 1-(P-(2-(HEXAHYDRO-1H-AZEPIN-1-YL)ETHOXY)BENZYL)-2-(P-HYDROXYPHENYL)-3-METHYLINDOL-5-OL
    • CS-0932
    • NSC-823462
    • Q4875166
    • G03XC02
    • 1-[[4-[2-(azepan-1-yl)ethoxy]phenyl]methyl]-2-(4-hydroxyphenyl)-3-methylindol-5-ol
    • BAZEDOXIFENE [EMA EPAR]
    • DTXSID70173593
    • CHEMBL46740
    • NS00007594
    • BAZEDOXIFENE [MI]
    • EX-A5409
    • DB-345621
    • 1H-Indol-5-ol, 1-[[4-[2-(hexahydro-1H-azepin-1-yl)ethoxy]phenyl]methyl]-2-(4-hydroxyphenyl)-3-methyl-
    • SB19326
    • EN300-20600169
    • Bazedoxifene?
    • BDBM50099585
    • AS-78494
    • AK-R215 COMPONENT BAZEDOXIFENE
    • D94589
    • Q16TT9C5BK
    • 1H-Indol-5-ol, 1-[[4-[2-(hexahydro-1H-azepin-1-yl)ethoxy]phenyl]methyl]-2-(4-hydroxyphenyl)-3-methyl-; 1-[[4-[2-(Hexahydro-1H-azepin-1-yl)ethoxy]phenyl]methyl]-2-(4-hydroxyphenyl)-3-methyl-1H-indol-5-ol; Bazedoxifene; WAY 140424
    • BRD-K90195324-003-02-5
    • Conbriza
    • WAY 140424
    • C30H34N2O3
    • DB06401
    • US8815934, No. 98
    • AK R215 COMPONENT BAZEDOXIFENE
    • 1-((4-(2-(azepan-1-yl)ethoxy)phenyl)methyl)-2-(4-hydroxyphenyl)-3-methylindol-5-ol
    • Viviant
    • 198481-32-2
    • bazedoxifenum
    • SCHEMBL41935
    • DTXCID3096084
    • UCJGJABZCDBEDK-UHFFFAOYSA-N
    • BRD-K90195324-003-03-3
    • TSE424
    • TSE 424
    • AKOS030255808
    • J-012822
    • 198481-32-2 (free base)
    • NSC823462
    • HY-A0031
    • BAZEDOXIFENE [WHO-DD]
    • Bazedoxifeno (INN-Spanish)
    • MDL: MFCD05148441
    • Inchi: 1S/C30H34N2O3/c1-22-28-20-26(34)12-15-29(28)32(30(22)24-8-10-25(33)11-9-24)21-23-6-13-27(14-7-23)35-19-18-31-16-4-2-3-5-17-31/h6-15,20,33-34H,2-5,16-19,21H2,1H3
    • InChI Key: UCJGJABZCDBEDK-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)CN1C2C=CC(=CC=2C(C)=C1C1C=CC(=CC=1)O)O)CCN1CCCCCC1

Computed Properties

  • Exact Mass: 470.25712
  • Monoisotopic Mass: 470.25694295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 623
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 57.9Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.19
  • Melting Point: 98-102°
  • Boiling Point: 694.4±55.0 °C at 760 mmHg
  • Flash Point: 373.8±31.5 °C
  • PSA: 57.86
  • Vapor Pressure: 0.0±2.3 mmHg at 25°C

Bazedoxifene Security Information

Bazedoxifene Pricemore >>

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